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Compound of Interest

Compound Name: Denudaquinol

Cat. No.: B12395291 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Denudaquinol is a novel small molecule inhibitor targeting the tyrosine kinase activity of the

hypothetical 'Tumor Progression Kinase 1' (TPK1). TPK1 is a critical upstream regulator of the

PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various human cancers.

By selectively inhibiting TPK1, Denudaquinol aims to suppress tumor cell proliferation,

survival, and angiogenesis. These application notes provide a comprehensive overview and

detailed protocols for the in vivo evaluation of Denudaquinol in a preclinical cancer model.

Mechanism of Action
Denudaquinol functions as an ATP-competitive inhibitor of the TPK1 kinase domain. The

binding of Denudaquinol to TPK1 prevents the phosphorylation and subsequent activation of

its downstream effector, PI3K. This blockade leads to the downregulation of the entire

PI3K/Akt/mTOR signaling cascade, resulting in decreased cell cycle progression and induction

of apoptosis in TPK1-dependent tumor cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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